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Compound of Interest

Compound Name: m-PEG8-Mal

Cat. No.: B609299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and experimental

considerations for m-PEG8-Maleimide (methoxy-polyethylene glycol with eight ethylene glycol

units and a terminal maleimide group). As a heterobifunctional linker, m-PEG8-Maleimide is a

critical component in the synthesis of bioconjugates, including antibody-drug conjugates

(ADCs) and other targeted therapeutics. Due to the absence of a specific Safety Data Sheet

(SDS) for m-PEG8-Maleimide in the available information, this guide synthesizes data from

closely related PEG-maleimide and other PEGylated compounds to provide the most accurate

safety and handling recommendations.

Hazard Identification and Classification
Based on data for similar compounds like Mal-PEG8-acid, m-PEG8-Mal is anticipated to

present the following hazards.[1][2]

GHS Classification:

Skin Corrosion/Irritation: Category 2[1][2]

Serious Eye Damage/Eye Irritation: Category 2/2A[1]

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3

Hazard Statements:
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below.

Quantitative Data Summary
The following tables summarize the key quantitative data and recommendations for the safe

handling and storage of m-PEG8-Maleimide, based on information for related compounds.

Parameter Recommendation Source

Storage Temperature
-20°C or lower for long-term

storage.

Storage Atmosphere

Store under an inert

atmosphere (e.g., Argon or

Nitrogen).

Moisture Control
Keep in a tightly sealed

container with desiccant.

Light Protection
Store in the dark or in an

amber vial.

Solution Storage (-20°C) Up to 1 month.

Solution Storage (-80°C) Up to 6 months.

Table 1: Recommended Storage Conditions
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Hazard Class GHS Category
Precautionary Statement

Codes

Skin Irritation 2
P264, P280, P302+P352,

P332+P313, P362+P364

Eye Irritation 2A
P280, P305+P351+P338,

P337+P313

Respiratory Irritation 3
P261, P271, P304+P340,

P312, P403+P233, P405

Acute Oral Toxicity 4 (Assumed)
P264, P270, P301+P312,

P330

Table 2: Hazard Identification and Precautionary Statements (based on related compounds)

Experimental Protocols and Handling
Personal Protective Equipment (PPE)
When handling m-PEG8-Maleimide, the following personal protective equipment should be

worn to minimize exposure:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A laboratory coat and closed-toe shoes.

General Handling Procedures
Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust or aerosols.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.
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Allow the container to warm to room temperature before opening to prevent condensation of

atmospheric moisture.

After dispensing, backfill the container with an inert gas (e.g., argon or nitrogen) before

resealing to protect from oxygen and moisture.

Spill and Disposal Procedures
Small Spills: Absorb the material with an inert absorbent (e.g., vermiculite, sand). Place the

absorbed material into a sealed container for disposal. Ventilate the area and wash the spill

site after material pickup is complete.

Large Spills: Evacuate personnel to a safe area. Prevent further leakage or spillage if safe to

do so. Do not let the product enter drains.

Disposal: Dispose of m-PEG8-Maleimide and its waste in accordance with local, state, and

federal regulations.

Experimental Protocol: General Protein Conjugation
This protocol outlines a general procedure for the bioconjugation of a protein with m-PEG8-
Maleimide.

Prepare the Protein: Dissolve the thiol-containing protein in a suitable buffer with a pH of 6.5-

7.5 (e.g., phosphate-buffered saline, PBS). If the protein has disulfide bonds that need to be

reduced to free thiols, use a reducing agent like TCEP and subsequently remove it by

desalting.

Prepare m-PEG8-Maleimide Solution: Immediately before use, dissolve m-PEG8-Maleimide

in an anhydrous solvent like DMSO.

Reaction: Add a 5-20 fold molar excess of the dissolved m-PEG8-Maleimide to the protein

solution.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at

4°C with gentle mixing.
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Purification: Remove the excess, unreacted m-PEG8-Maleimide using size-exclusion

chromatography (e.g., a desalting column).

Visualizations
The following diagrams illustrate key workflows and logical relationships relevant to the

handling and use of m-PEG8-Maleimide.
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Figure 1: Recommended workflow for the safe handling and preparation of m-PEG8-
Maleimide.
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Figure 2: Decision tree for handling a spill of m-PEG8-Maleimide.
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Figure 3: Simplified representation of m-PEG8-Maleimide's role in ADC synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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